1-(4-bromophenyl)-5-oxo-N-(pyridin-4-ylmethyl)pyrrolidine-3-carboxamide

Specification

• Molecular Formula: C17H16BrN3O2
• Molecular Weight: 374.2 g/mol
• IUPAC Name: 1-(4-bromophenyl)-5-oxo-N-(pyridin-4-ylmethyl)pyrrolidine-3-carboxamide
• Standard InChI: InChI=1S/C17H16BrN3O2/c18-14-1-3-15(4-2-14)21-11-13(9-16(21)22)17(23)20-10-12-5-7-19-8-6-12/h1-8,13H,9-11H2,(H,20,23)
• Standard InChI Key: IWSSQQFCVMLQCS-UHFFFAOYSA-N
• SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)Br)C(=O)NCC3=CC=NC=C3
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)Br)C(=O)NCC3=CC=NC=C3

Introduction

1-(4-bromophenyl)-5-oxo-N-(pyridin-4-ylmethyl)pyrrolidine-3-carboxamide is a complex organic compound with a molecular formula of C₁₇H₁₆BrN₃O₂ and a molecular weight of 374.2 g/mol. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and applications in pharmaceutical research.

Synthesis and Preparation

While specific synthesis protocols for 1-(4-bromophenyl)-5-oxo-N-(pyridin-4-ylmethyl)pyrrolidine-3-carboxamide are not detailed in the available literature, compounds with similar structures often involve multi-step reactions starting from commercially available precursors. These reactions typically involve condensation, cyclization, and substitution steps to assemble the complex molecular framework.

Future Research Directions

Given the lack of comprehensive data on the biological activities of 1-(4-bromophenyl)-5-oxo-N-(pyridin-4-ylmethyl)pyrrolidine-3-carboxamide, future studies should focus on:

• In Vitro and In Vivo Assays: To evaluate its potential as a therapeutic agent, in vitro and in vivo studies are necessary to assess its efficacy and safety.

• Molecular Docking Studies: Computational models can predict potential binding sites and interactions with biological targets, guiding further experimental design.

• Synthetic Modifications: Exploring structural analogs by modifying the bromophenyl or pyridinylmethyl groups could lead to compounds with enhanced biological activities.